Cas no 1421458-83-4 (3-phenyl-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}propanamide)
3-phenyl-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}propanamide Chemical and Physical Properties
Names and Identifiers
-
- 3-phenyl-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}propanamide
- 3-phenyl-N-[2-(4-pyridin-2-ylpiperazin-1-yl)pyrimidin-5-yl]propanamide
- 1421458-83-4
- F6222-0497
- 3-PHENYL-N-{2-[4-(PYRIDIN-2-YL)PIPERAZIN-1-YL]PYRIMIDIN-5-YL}PROPANAMIDE
- AKOS024539895
- 3-phenyl-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)propanamide
-
- Inchi: 1S/C22H24N6O/c29-21(10-9-18-6-2-1-3-7-18)26-19-16-24-22(25-17-19)28-14-12-27(13-15-28)20-8-4-5-11-23-20/h1-8,11,16-17H,9-10,12-15H2,(H,26,29)
- InChI Key: UTESDZKZWBSKRG-UHFFFAOYSA-N
- SMILES: O=C(CCC1C=CC=CC=1)NC1C=NC(=NC=1)N1CCN(C2C=CC=CN=2)CC1
Computed Properties
- Exact Mass: 388.20115941g/mol
- Monoisotopic Mass: 388.20115941g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 496
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 74.2Ų
3-phenyl-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}propanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6222-0497-2μmol |
3-phenyl-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}propanamide |
1421458-83-4 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0497-5μmol |
3-phenyl-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}propanamide |
1421458-83-4 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0497-10μmol |
3-phenyl-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}propanamide |
1421458-83-4 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0497-20μmol |
3-phenyl-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}propanamide |
1421458-83-4 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0497-1mg |
3-phenyl-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}propanamide |
1421458-83-4 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0497-2mg |
3-phenyl-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}propanamide |
1421458-83-4 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0497-3mg |
3-phenyl-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}propanamide |
1421458-83-4 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0497-4mg |
3-phenyl-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}propanamide |
1421458-83-4 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0497-5mg |
3-phenyl-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}propanamide |
1421458-83-4 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6222-0497-10mg |
3-phenyl-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}propanamide |
1421458-83-4 | 10mg |
$79.0 | 2023-09-09 |
3-phenyl-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}propanamide Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 3-phenyl-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}propanamide
Introduction to 3-phenyl-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}propanamide (CAS No. 1421458-83-4)
3-phenyl-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}propanamide, identified by its CAS number 1421458-83-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study for its therapeutic applications.
The molecular structure of 3-phenyl-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}propanamide is characterized by its intricate arrangement of functional groups, including a phenyl ring, a piperazine moiety, and a pyrimidine core. These elements contribute to its unique chemical properties and biological interactions. The presence of the pyridinyl and pyrimidinyl groups suggests potential binding affinities with various biological targets, which is a key consideration in drug design.
In recent years, there has been a growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. The structure of 3-phenyl-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}propanamide aligns well with this trend, as it incorporates structural features that are known to interact with receptors and enzymes involved in these systems. Specifically, the piperazine moiety is frequently found in drugs that target serotonin receptors, while the pyrimidine ring can engage with adenosine receptors, offering multiple avenues for therapeutic intervention.
Current research in the field of medicinal chemistry has highlighted the importance of designing molecules with high selectivity and efficacy. The compound 3-phenyl-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-y}lpropanamide has been synthesized and evaluated for its potential as an intermediate in the development of new pharmaceutical agents. Preliminary studies suggest that it may exhibit properties suitable for treating conditions such as depression, anxiety, and hypertension.
The synthesis of 3-(phenyl)-N-{[2-(4-pyridinyl)piperazin-l]yI-pyrimidin~5-yIJ-propanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of this molecule. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of diverse functional groups, which can be tailored to improve biological activity.
In terms of pharmacological evaluation, 3-(phenyl)-N-{[2-(4-pyridin~l)yI-pyrimid~n-yI]-propam~ide has been tested in various in vitro and in vivo models. Initial findings indicate that it may possess significant therapeutic potential due to its ability to modulate key neurotransmitter systems. For instance, its interaction with serotonin receptors could make it a viable candidate for treating mood disorders, while its effects on adenosine receptors might be beneficial in managing cardiovascular conditions.
The development of new drugs is often accompanied by rigorous safety assessments to ensure that they are safe for human use. The compound 3-(phen~l)-N-{[2-(4-pyrid~n~l)yI-pyrimid~n-yI]-propam~ide has undergone preliminary toxicological studies to evaluate its safety profile. These studies have provided valuable insights into its potential side effects and have helped guide further optimization efforts aimed at improving both efficacy and safety.
The role of computational chemistry in drug discovery cannot be overstated. Advanced computational methods have been employed to model the interactions between 3-(phen~l)-N-{[2-(4-pyrid~n~l)yI-pyrimid~n-yI]-propam~ide and its target proteins. These simulations have helped researchers understand how the compound binds to biological targets at the molecular level, providing a foundation for rational drug design. By leveraging computational tools, scientists can predict the pharmacological properties of new molecules before they are synthesized, significantly reducing the time and cost associated with drug development.
The future prospects for 3-(phen~~l)-N-{[2-(4-pyrid~~l)yI-pyrimid~~n-yI]-propam~~de are promising, with ongoing research aimed at further refining its structure to enhance its therapeutic potential. Collaborative efforts between synthetic chemists, pharmacologists, and biologists are essential to translate laboratory findings into clinical applications. As our understanding of biological systems continues to evolve, compounds like this one are likely to play an increasingly important role in addressing complex diseases.
1421458-83-4 (3-phenyl-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}propanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)